Cas no 2173052-27-0 ((4AR,7aS)-1-(cyclopropylmethyl)octahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride)

• Product Name: (4AR,7aS)-1-(cyclopropylmethyl)octahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride
• CAS No: 2173052-27-0
• MF: C₁₀H₂₀Cl₂N₂O₂S
• MW: 303.248999595642
• MDL: MFCD29762554
• CID: 4772425
• Update Time: 2026-02-26

(4AR,7aS)-1-(cyclopropylmethyl)octahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride
• (4AR,7aS)-1-(cyclopropylmethyl)octahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride

• MDL： MFCD29762554
• Inchi： 1S/C10H18N2O2S.2ClH/c13-15(14)6-9-10(7-15)12(4-3-11-9)5-8-1-2-8;;/h8-11H,1-7H2;2*1H/t9-,10+;;/m0../s1
• InChI Key： DBXGSMRUQGGPRT-JXGSBULDSA-N
• SMILES： Cl.Cl.S1(C[C@H]2[C@@H](C1)N(CCN2)CC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Topological Polar Surface Area: 57.8

Additional information on (4AR,7aS)-1-(cyclopropylmethyl)octahydrothieno3,4-bpyrazine 6,6-dioxide dihydrochloride

Comprehensive Guide to (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride (CAS No. 2173052-27-0)

The compound (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride (CAS No. 2173052-27-0) is a chemically synthesized molecule with significant potential in pharmaceutical research. This bicyclic structure, featuring a thienopyrazine core and a cyclopropylmethyl substituent, has garnered attention for its unique properties and applications in drug discovery. Researchers are particularly interested in its stereochemistry, as the (4aR,7aS) configuration plays a crucial role in its biological activity.

One of the most searched questions regarding this compound is: "What is the pharmacological significance of (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride?" Current studies suggest that this molecule may interact with specific neurotransmitter systems, making it a candidate for neurological research. Its dihydrochloride salt form enhances solubility, which is critical for bioavailability in potential therapeutic applications.

The synthesis of CAS 2173052-27-0 involves multi-step organic reactions, with the thieno[3,4-b]pyrazine ring system being constructed through carefully controlled cyclization processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the structure and purity of this compound. Researchers frequently search for "synthetic route for octahydrothieno[3,4-b]pyrazine derivatives", reflecting the growing interest in this chemical class.

In the context of current pharmaceutical trends, there's increasing attention on small molecule modulators of neural pathways. The cyclopropylmethyl moiety in this compound is particularly noteworthy, as similar structures have shown promise in targeting specific receptors. This aligns with frequent search queries like "novel bicyclic compounds for CNS research" and "thienopyrazine derivatives in medicinal chemistry".

The physicochemical properties of (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride make it suitable for various research applications. Its dioxide functional group contributes to the molecule's polarity, while the dihydrochloride salt form improves its crystalline properties. These characteristics are frequently discussed in searches such as "solubility of bicyclic sulfone compounds" and "salt selection for pharmaceutical intermediates".

From a commercial perspective, the demand for CAS 2173052-27-0 has been steadily increasing among research institutions and pharmaceutical companies. Market analysis shows growing interest in stereochemically defined heterocycles, with particular focus on compounds containing the thieno[3,4-b]pyrazine scaffold. This trend is reflected in search volumes for terms like "suppliers of (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine derivatives".

Quality control of (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride requires rigorous analytical methods. HPLC purity testing and chiral analysis are particularly important given the compound's stereochemistry. Researchers often search for "analytical methods for bicyclic sulfone compounds" and "chiral purity determination of pharmaceutical intermediates", highlighting the technical considerations involved in working with this material.

The stability profile of CAS 2173052-27-0 under various conditions is another area of frequent inquiry. Proper storage of this dihydrochloride salt typically requires protection from moisture and controlled temperature conditions. These practical considerations are addressed in common search queries like "handling and storage of sulfone-containing compounds" and "stability of heterocyclic dihydrochlorides".

Looking forward, the scientific community anticipates expanded applications for (4aR,7aS)-1-(cyclopropylmethyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide dihydrochloride in medicinal chemistry. Its structural features make it a valuable scaffold for further derivatization, with potential applications in multiple therapeutic areas. This forward-looking perspective aligns with emerging search trends such as "next-generation heterocyclic compounds in drug discovery" and "innovative bicyclic structures for pharmaceutical development".